Cas no 53-63-4 (Estra-1,3,5(10)-trien-3-ol)
Estra-1,3,5(10)-trien-3-ol structure
Product Name:Estra-1,3,5(10)-trien-3-ol
Estra-1,3,5(10)-trien-3-ol Chemical and Physical Properties
Names and Identifiers
-
- Estra-1,3,5(10)-trien-3-ol
- (8S,9S,13S,14S)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-ol
- 17-desoxyestradiol
- 17-Deoxyestradiol
- 17-deoxyestrone
- 17-deoxyoestrone
- 3-deoxyestrone
- Deoxoestrone
- Estrone,17-deoxy
- estra-1,3,5(10)-triene-3-ol
- DTXSID1022471
- 17-deoxoestrone
- 17-Desoxyestrone
- OESTRA-1,3,5(10)-TRIEN-3-OL
- BIDD:ER0147
- 3-Hydroxyestra-1,3,5(10)-triene
- 53-63-4
- Estra-1,5(10)-trien-3-ol
- 73A01W88SP
- estra-1(10),2,4-trien-3-ol
- UNII-73A01W88SP
- 3-Hydroxyestra-1,5(10)-triene
- CCRIS 7204
- SCHEMBL712443
- Q27132230
- CHEMBL261406
- BDBM50410523
- NSC57428
- NSC-57428
- NSC 57428
- Estrone, 17-deoxy-
- CHEBI:62844
-
- Inchi： 1S/C18H24O/c1-18-9-2-3-17(18)16-6-4-12-11-13(19)5-7-14(12)15(16)8-10-18/h5,7,11,15-17,19H,2-4,6,8-10H2,1H3/t15-,16-,17+,18+/m1/s1
- InChI Key： HJKVPZJVBHWFCQ-BDXSIMOUSA-N
- SMILES： OC1C=CC2=C(C=1)CC[C@@H]1[C@@H]2CC[C@]2(C)CCC[C@H]21
Computed Properties
- Exact Mass: 256.18300
- Monoisotopic Mass: 256.182715
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
- XLogP3: 5.6
Experimental Properties
- Density: 1.087
- Boiling Point: 399.8°Cat760mmHg
- Flash Point: 188.8°C
- Refractive Index: 1.575
- PSA: 20.23000
- LogP: 4.63840
Estra-1,3,5(10)-trien-3-ol Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
53-63-4 (Estra-1,3,5(10)-trien-3-ol) Related Products
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